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Tetrahydronaphthalene-1,2-oxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1,2,3,4-Tetrahydronaphthalene-1,2-oxide. Due to the limited availability of
experimental data for this specific epoxide, this guide also includes relevant information on its
parent compound, 1,2,3,4-Tetrahydronaphthalene (commonly known as Tetralin), to provide a
comparative context. This document details available data on the compound's properties,
synthesis methodologies, and known biological interactions, serving as a valuable resource for
professionals in research and drug development.

Introduction

1,2,3,4-Tetrahydronaphthalene-1,2-oxide is an epoxide derivative of 1,2,3,4-
Tetrahydronaphthalene. Epoxides are a class of reactive cyclic ethers that are key
intermediates in organic synthesis and are also formed during the metabolic processing of
aromatic hydrocarbons in biological systems. Understanding the properties of 1,2,3,4-
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Tetrahydronaphthalene-1,2-oxide is crucial for its application in chemical synthesis and for
assessing its biological activity and potential toxicity.

Physical and Chemical Properties

Quantitative data for 1,2,3,4-Tetrahydronaphthalene-1,2-oxide is sparse in the available
literature. The following tables summarize the known properties of the epoxide and its parent
compound, Tetralin, for comparison.

Table 1: Physical and Chemical Properties of 1,2,3,4-Tetrahydronaphthalene-1,2-oxide

Property Value Source
Molecular Formula C10H100 [1]
Molecular Weight 146.19 g/mol [1]
Appearance Yellow liquid

Purity 95%

Storage Temperature 0-8 °C

Computed Octanol-Water

iy . 1.8 [1]
Partition Coefficient (XLogP3)

Computed Exact Mass 146.073164938 Da [1]

Table 2: Physical and Chemical Properties of 1,2,3,4-Tetrahydronaphthalene (Tetralin)
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Property Value Source
Molecular Formula CioH12 [2][3]
Molecular Weight 132.21 g/mol [4]
Melting Point -35°C [2][3]
Boiling Point 207 °C [2][3]
Density 0.973 g/mL at 25 °C [2]
Solubility in Water Insoluble [2]

Miscible with ethanol, ether,
Solubility in Organic Solvents acetone, benzene, and [31[5]

petroleum ether.

Vapor Pressure 0.18 mmHg at 20 °C [2]

Refractive Index n20/D 1.541 [2]

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 1,2,3,4-Tetrahydronaphthalene-1,2-oxide
are not readily available. However, a general approach involves the epoxidation of a suitable
precursor, such as 1,2-dihydronaphthalene or 1,4-dihydronaphthalene. Below is a
representative protocol for the synthesis of a related isomer, 2,3-epoxy-1,2,3,4-
tetrahydronaphthalene, which can be adapted.

Synthesis of 2,3-Epoxy-1,2,3,4-tetrahydronaphthalene[7]

Materials:

1,4-Dihydronaphthalene

meta-Chloroperbenzoic acid (m-CPBA)

Acetonitrile

Methylene chloride
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e 10% aqueous sodium sulfite

o Saturated agueous sodium bicarbonate
o Saturated aqueous sodium chloride

e Magnesium sulfate

 Silica gel

o Ethyl acetate

e Hexane

Procedure:

e A solution of meta-chloroperbenzoic acid (55%, 22.8 g) in acetonitrile (190 ml) is added
dropwise over 15 minutes to a solution of 1,4-dihydronaphthalene (7.86 g) in acetonitrile
(100 ml) at 0°C.

e The resulting mixture is stirred for 6 hours at room temperature.

e The mixture is concentrated to about 50 ml under reduced pressure, diluted with methylene
chloride, and filtered.

e The filtrate is washed with 10% aqueous sodium sulfite, saturated aqueous sodium
bicarbonate, and saturated aqueous sodium chloride.

e The organic layer is dried over magnesium sulfate and concentrated in vacuo.

e The resulting solid (8.45 g) is chromatographed on a silica gel column (150 g) with an eluent
of ethyl acetate:hexane (1:9) to yield the title compound as a solid (5.81 g).

A patent describes a process for the preparation of (1S,2R)-1,2-epoxy-1,2,3,4-
tetrahydronaphthalene involving the hydrogenation of cis-(1R, 2S)-1,2-dihydroxy-1,2-
dihydronaphthalene, followed by reaction with a sulfonyl halide and treatment with an alkali
metal carbonate or hydroxide[6].
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A general workflow for the synthesis of 1,2,3,4-Tetrahydronaphthalene-1,2-oxide.

Biological Activity and Metabolism

Direct studies on the biological signaling pathways of 1,2,3,4-Tetrahydronaphthalene-1,2-oxide
are limited. However, the metabolism of its parent compound, Tetralin, has been investigated.

Metabolism of 1,2,3,4-Tetrahydronaphthalene (Tetralin)

In microbial systems, such as Corynebacterium sp., the catabolism of Tetralin proceeds via
initial hydroxylation of the benzene ring at the C-5 and C-6 positions. This is followed by
dehydrogenation to a diol, subsequent extradiol cleavage of the aromatic ring, and hydrolysis

to form a carboxylic acid-substituted cyclohexanone[7].

Anaerobic degradation in sulfate-reducing bacteria involves the addition of a C1 unit to the
aromatic ring, forming 5,6,7,8-tetrahydro-2-naphthoic acid, which is then further metabolized
through ring reduction and cleavage[8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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